Cas no 41055-93-0 (1-Chloro-2-nonanone)

• Product Name: 1-Chloro-2-nonanone
• CAS No: 41055-93-0
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 926526
• PubChem ID: 12332255
• Update Time: 2025-04-19

1-Chloro-2-nonanone Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-nonanone
• 1-chlorononan-2-one
• 41055-93-0
• EN300-755622
• DTXSID10490690
• 1-chloro-nonan-2-one
• SCHEMBL1819885
• AKOS017515048

• Inchi： 1S/C9H17ClO/c1-2-3-4-5-6-7-9(11)8-10/h2-8H2,1H3
• InChI Key： ASJANZXGKBBVDY-UHFFFAOYSA-N
• SMILES： ClCC(CCCCCCC)=O

Computed Properties

• Exact Mass: 176.0967929g/mol
• Monoisotopic Mass: 176.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų